![molecular formula C22H26N2O4 B268221 3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268221.png)
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide
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Overview
Description
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide, also known as PTACB, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTACB is a synthetic compound that is primarily used in the laboratory for research purposes. It has been found to have several biochemical and physiological effects, making it an essential tool for scientific research.
Mechanism of Action
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. MMPs are enzymes that are involved in the breakdown of extracellular matrix proteins. Inhibition of these enzymes by this compound has been found to have therapeutic potential in the treatment of cancer and inflammation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of COX-2 and MMPs, which are involved in inflammation and cancer. This compound has also been found to have neuroprotective effects and has been shown to protect against neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized using a multi-step process. It has been found to have several biochemical and physiological effects, making it an essential tool for scientific research. However, this compound also has some limitations. It is a relatively new compound, and its long-term effects are not well understood. Additionally, it may have off-target effects, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide. One potential direction is the study of its effects on protein-protein interactions. This compound has been found to inhibit the activity of several enzymes, but its effects on protein-protein interactions are not well understood. Another potential direction is the study of its effects on other diseases, such as cardiovascular disease and diabetes. Finally, the development of more potent and selective this compound derivatives could lead to the development of new therapeutics for the treatment of cancer, inflammation, and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been found to have several biochemical and physiological effects, making it an essential tool for scientific research. This compound has been used in the study of cancer, inflammation, and neurodegenerative diseases, and its potential applications in these fields are promising. However, further research is needed to fully understand its effects and potential applications.
Synthesis Methods
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-nitrobenzoic acid with tetrahydro-2-furanmethanol to form a nitrophenol intermediate. The intermediate is then subjected to reduction using sodium borohydride to form the corresponding amine. The amine is then reacted with propyl bromide to form the propoxy derivative. Finally, the propoxy derivative is reacted with 3-(tert-butoxycarbonylamino)benzoic acid to form this compound.
Scientific Research Applications
3-propoxy-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide has been extensively used in scientific research due to its potential applications in various fields. It has been found to have several biochemical and physiological effects, making it an essential tool for scientific research. This compound has been used in the study of cancer, inflammation, and neurodegenerative diseases. It has also been used in the study of protein-protein interactions and drug discovery.
properties
Molecular Formula |
C22H26N2O4 |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
N-(oxolan-2-ylmethyl)-3-[(3-propoxybenzoyl)amino]benzamide |
InChI |
InChI=1S/C22H26N2O4/c1-2-11-27-19-9-4-7-17(14-19)22(26)24-18-8-3-6-16(13-18)21(25)23-15-20-10-5-12-28-20/h3-4,6-9,13-14,20H,2,5,10-12,15H2,1H3,(H,23,25)(H,24,26) |
InChI Key |
HUCZOIAHKUSGMD-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3 |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3 |
Origin of Product |
United States |
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